Cas no 220957-41-5 (1-furo[2,3-b]pyridin-5-yl-Ethanone)

1-Furo[2,3-b]pyridin-5-yl-Ethanone is a heterocyclic compound featuring a fused furan and pyridine ring system with an acetyl substituent. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances binding affinity in target molecules, while the ketone functionality allows for further derivatization. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its versatility in cross-coupling reactions and functional group transformations makes it particularly useful in medicinal chemistry for developing bioactive molecules. High purity grades are available to ensure reproducibility in research and industrial applications.
1-furo[2,3-b]pyridin-5-yl-Ethanone structure
220957-41-5 structure
Product Name:1-furo[2,3-b]pyridin-5-yl-Ethanone
CAS No:220957-41-5
MF:C9H7NO2
MW:161.157382249832
MDL:MFCD15144014
CID:244087
PubChem ID:10797056
Update Time:2025-11-02

1-furo[2,3-b]pyridin-5-yl-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-furo[2,3-b]pyridin-5-yl-Ethanone
    • 1-(Furo[2,3-b]pyridin-5-yl)ethanone
    • Ethanone,1-furo[2,3-b]pyridin-5-yl-
    • 1-furo[2,3-b]pyridin-5-ylethanone
    • AB91278
    • SCHEMBL1101166
    • 220957-41-5
    • DTXSID001299456
    • MDL: MFCD15144014
    • Inchi: 1S/C9H7NO2/c1-6(11)8-4-7-2-3-12-9(7)10-5-8/h2-5H,1H3
    • InChI Key: OUJWJKBMKQBRTR-UHFFFAOYSA-N
    • SMILES: O1C=CC2C1=NC=C(C(C)=O)C=2

Computed Properties

  • Exact Mass: 161.04771
  • Monoisotopic Mass: 161.047678466g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

1-furo[2,3-b]pyridin-5-yl-Ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM387565-1g
1-(furo[2,3-b]pyridin-5-yl)ethanone
220957-41-5 95%+
1g
$*** 2023-03-31
Matrix Scientific
189487-500mg
1-(Furo[2,3-b]pyridin-5-yl)ethanone
220957-41-5
500mg
$750.00 2023-09-07
Matrix Scientific
189487-1g
1-(Furo[2,3-b]pyridin-5-yl)ethanone
220957-41-5
1g
$1230.00 2023-09-07
Matrix Scientific
189487-5g
1-(Furo[2,3-b]pyridin-5-yl)ethanone
220957-41-5
5g
$3690.00 2023-09-07
Alichem
A029181586-1g
1-(Furo[2,3-b]pyridin-5-yl)ethanone
220957-41-5 97%
1g
$2229.76 2023-09-02
Alichem
A029181586-5g
1-(Furo[2,3-b]pyridin-5-yl)ethanone
220957-41-5 97%
5g
$4727.52 2023-09-02
Advanced ChemBlocks
O29502-1G
1-(furo[2,3-b]pyridin-5-yl)ethanone
220957-41-5 95%
1G
$1,270 2023-09-15
Advanced ChemBlocks
O29502-5G
1-(furo[2,3-b]pyridin-5-yl)ethanone
220957-41-5 95%
5G
$3,810 2023-09-15

Additional information on 1-furo[2,3-b]pyridin-5-yl-Ethanone

Exploring the Versatile Compound: 1-Furo[2,3-b]pyridin-5-yl-Ethanone (CAS No. 220957-41-5)

In the realm of heterocyclic chemistry, 1-Furo[2,3-b]pyridin-5-yl-Ethanone (CAS No. 220957-41-5) stands out as a compound of significant interest due to its unique structural features and potential applications. This compound, which combines a furan ring fused with a pyridine moiety, has garnered attention in pharmaceutical research, material science, and agrochemical development. Its molecular formula, C9H7NO2, and distinct furopyridine backbone make it a valuable building block for synthesizing more complex molecules.

The 1-Furo[2,3-b]pyridin-5-yl-Ethanone structure features a ketone functional group at the 5-position of the furo[2,3-b]pyridine scaffold, which enhances its reactivity and versatility in chemical transformations. Researchers have explored its use as an intermediate in the synthesis of bioactive compounds, particularly those targeting neurological and inflammatory pathways. The compound's fused heterocyclic nature also contributes to its stability and ability to interact with biological targets, making it a promising candidate for drug discovery.

One of the most searched questions about 1-Furo[2,3-b]pyridin-5-yl-Ethanone relates to its synthesis and purification methods. The compound can be prepared through multi-step organic reactions, including cyclization and acylation processes. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to ensure high purity, which is critical for research and industrial applications. Recent studies have also highlighted the role of green chemistry approaches in optimizing its synthesis, aligning with the growing demand for sustainable practices in chemical manufacturing.

In the pharmaceutical industry, 1-Furo[2,3-b]pyridin-5-yl-Ethanone has been investigated for its potential as a precursor to novel therapeutic agents. Its furopyridine core is structurally similar to several FDA-approved drugs, which has spurred interest in its medicinal chemistry applications. For instance, derivatives of this compound have shown promise in modulating enzyme activity and receptor binding, particularly in the context of neurodegenerative diseases and cancer research. These findings have been widely discussed in scientific forums and publications, reflecting the compound's relevance in cutting-edge research.

Beyond pharmaceuticals, 1-Furo[2,3-b]pyridin-5-yl-Ethanone has potential applications in material science. Its aromatic heterocycle structure lends itself to the development of organic semiconductors and light-emitting materials. Researchers are exploring its incorporation into OLEDs and photovoltaic devices, where its electronic properties could enhance performance. This aligns with the global push toward renewable energy and advanced electronic materials, making it a timely topic for discussion.

The market dynamics for 1-Furo[2,3-b]pyridin-5-yl-Ethanone are influenced by its niche applications and the growing demand for specialized chemical intermediates. Suppliers and manufacturers often highlight its high purity and custom synthesis options to cater to diverse research needs. As the compound gains traction in both academic and industrial settings, its availability through chemical catalogs and custom synthesis providers has expanded, facilitating broader access for researchers worldwide.

Safety and handling of 1-Furo[2,3-b]pyridin-5-yl-Ethanone are also frequently searched topics. While the compound is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for storage and disposal, ensuring compliance with environmental and workplace safety standards.

In summary, 1-Furo[2,3-b]pyridin-5-yl-Ethanone (CAS No. 220957-41-5) is a multifaceted compound with significant potential across various scientific disciplines. Its furopyridine architecture, combined with its synthetic versatility, positions it as a valuable asset in drug discovery, material science, and beyond. As research continues to uncover new applications, this compound is poised to remain a topic of interest for chemists and industry professionals alike.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.